Cas no 88202-92-0 (3H-Pyrazole-5-carboxylic acid, 2-bromoethyl ester)

• Product name: 3H-Pyrazole-5-carboxylic acid, 2-bromoethyl ester
• CAS No: 88202-92-0
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• CID: 641425
• PubChem ID: 71410086

3H-Pyrazole-5-carboxylic acid, 2-bromoethyl ester Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazole-5-carboxylic acid, 2-bromoethyl ester
• 2-bromoethyl 3H-pyrazole-5-carboxylate
• DTXSID30829781
• 88202-92-0

• Inchi： InChI=1S/C6H7BrN2O2/c7-2-4-11-6(10)5-1-3-8-9-5/h1H,2-4H2
• InChI Key： SZESTCXFDBNAGI-UHFFFAOYSA-N
• SMILES： C1C=C(N=N1)C(=O)OCCBr

Computed Properties

• Exact Mass: 217.96909g/mol
• Monoisotopic Mass: 217.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51Ų